O-Benzyl-L-tyrosine toluene-p-sulphonate
O-Benzyl-L-tyrosine toluene-p-sulphonate
Brand Name:
Vulcanchem
CAS No.:
53587-11-4
VCID:
VC21539575
InChI:
InChI=1S/C16H17NO3.C7H8O3S/c17-15(10-12-6-8-14(18)9-7-12)16(19)20-11-13-4-2-1-3-5-13;1-6-2-4-7(5-3-6)11(8,9)10/h1-9,15,18H,10-11,17H2;2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC(=O)C(CC2=CC=C(C=C2)O)N
Molecular Formula:
C23H25NO6S
Molecular Weight:
443.5 g/mol
O-Benzyl-L-tyrosine toluene-p-sulphonate
CAS No.: 53587-11-4
VCID: VC21539575
Molecular Formula: C23H25NO6S
Molecular Weight: 443.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 53587-11-4 |
|---|---|
| Product Name | O-Benzyl-L-tyrosine toluene-p-sulphonate |
| Molecular Formula | C23H25NO6S |
| Molecular Weight | 443.5 g/mol |
| IUPAC Name | benzyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C16H17NO3.C7H8O3S/c17-15(10-12-6-8-14(18)9-7-12)16(19)20-11-13-4-2-1-3-5-13;1-6-2-4-7(5-3-6)11(8,9)10/h1-9,15,18H,10-11,17H2;2-5H,1H3,(H,8,9,10)/t15-;/m0./s1 |
| Standard InChIKey | PJGVHBLZZQDFFM-RSAXXLAASA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC(=O)[C@H](CC2=CC=C(C=C2)O)N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC(=O)C(CC2=CC=C(C=C2)O)N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC(=O)C(CC2=CC=C(C=C2)O)N |
| PubChem Compound | 104540 |
| Last Modified | Aug 15 2023 |
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